Cas no 2418694-09-2 (tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate)

• Product Name: tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate
• CAS No: 2418694-09-2
• MF: C₂₈H₂₅NO₄
• MW: 439.50240778923
• CID: 5958563
• PubChem ID: 165775931
• Update Time: 2025-06-13

tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-7544292
• tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate
• 2418694-09-2

• Inchi： 1S/C28H25NO4/c1-5-18-14-19(26(30)33-28(2,3)4)16-20(15-18)29-27(31)32-17-25-23-12-8-6-10-21(23)22-11-7-9-13-24(22)25/h1,6-16,25H,17H2,2-4H3,(H,29,31)
• InChI Key： HFTSPTXIPINRFP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C#C)=CC(C(=O)OC(C)(C)C)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 439.17835828g/mol
• Monoisotopic Mass: 439.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate

Professional Introduction to tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate (CAS No. 2418694-09-2)

The compound tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate, identified by its CAS number 2418694-09-2, represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives that exhibit structural features conducive to biological activity, making it a subject of considerable interest for academic and industrial applications.

The molecular structure of this compound is characterized by a benzoate core, which is a well-established scaffold in drug design due to its favorable pharmacokinetic properties. The presence of an ethynyl group at the 3-position introduces reactivity that can be exploited in synthetic chemistry, enabling further functionalization and the development of more complex derivatives. Additionally, the tert-butyl ester moiety enhances lipophilicity, which is often a critical factor in drug absorption and distribution.

One of the most compelling aspects of this compound is the {[(9H-fluoren-9-yl)methoxy]carbonyl}amino substituent at the 5-position. This group combines two distinct structural elements: the fluorenyl moiety and the methoxy carbonyl amino function. The fluorenyl group is known for its rigidity and electronic properties, which can influence binding affinity and metabolic stability. Meanwhile, the methoxy carbonyl amino segment introduces a polar, charged region that may interact favorably with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with greater precision. Studies suggest that derivatives of benzoate with similar structural motifs have shown promise in modulating pathways associated with inflammation and cancer. The specific arrangement of functional groups in tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate may confer unique properties that make it a valuable candidate for further investigation.

In vitro studies have begun to explore the potential pharmacological effects of this compound. Preliminary data indicate that it may exhibit inhibitory activity against certain enzymes implicated in disease processes. The combination of lipophilic and hydrophilic regions within its structure suggests it could traverse biological membranes while maintaining sufficient solubility for effective intracellular action. Such characteristics are highly desirable in the development of novel therapeutic agents.

The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. The introduction of specialized functional groups like the ethynyl and fluorenyl moieties requires precise synthetic strategies, often involving cross-coupling reactions and protecting group chemistry. The ability to construct such complex molecules efficiently is crucial for advancing drug discovery efforts.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenyl group in particular has been extensively studied for its ability to enhance metabolic stability and binding affinity. By incorporating this moiety into tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate, researchers aim to leverage these advantages while exploring new therapeutic applications.

As interest in targeted therapy grows, compounds like this one are being evaluated for their potential use in precision medicine approaches. The structural complexity allows for fine-tuning of biological interactions, enabling developers to design molecules that selectively modulate specific pathways. This level of specificity is essential for reducing side effects and improving patient outcomes.

The benzoate core itself has a long history as a pharmacophore, with numerous drugs on the market derived from this scaffold. By modifying substituents on the benzoate ring, chemists can generate libraries of compounds with diverse biological activities. The ethynyl group provides an additional point for diversification, allowing for further derivatization through reactions such as Sonogashira coupling or metal-catalyzed cross-coupling.

Future research directions may focus on exploring analogs of tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoate that exhibit enhanced potency or selectivity. Advances in high-throughput screening technologies will facilitate rapid evaluation of large compound collections, identifying lead candidates for optimization. Additionally, computational modeling techniques will continue to play a critical role in predicting molecular properties and guiding synthetic efforts.

The integration of machine learning into drug discovery has revolutionized how researchers identify promising candidates from vast chemical spaces. By training models on datasets containing known bioactive molecules, algorithms can predict new structures with favorable properties. This approach complements traditional experimental methods by providing insights into unexplored chemical space, potentially uncovering novel therapeutic agents like derivatives based on tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-ylmethoxy]carbonyl}amino)benzoate.

In conclusion, tert-butyl 3-ethynyl-5-({[(9H-fluoren-9-ylmethoxy]carbonyl}amino)benzoate (CAS No. 2418694-09) represents an exciting prospect for pharmaceutical research due to its complex structure and potential biological activity. Its unique combination of functional groups positions it as a valuable tool for further exploration in drug discovery efforts aimed at addressing unmet medical needs.